Cas no 956440-79-2 (Methyl 1-({4-Amino-5-(difluoromethyl)-4H-1,2,4-triazol-3-ylthio}methyl)-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 1-({4-Amino-5-(difluoromethyl)-4H-1,2,4-triazol-3-ylthio}methyl)-1H-pyrazole-3-carboxylate
• CAS No: 956440-79-2
• MF: C₉H₁₀F₂N₆O₂S
• MW: 304.276505947113
• MDL: MFCD05861717
• CID: 3057061
• PubChem ID: 7018682
• Update Time: 2025-04-21

Methyl 1-({4-Amino-5-(difluoromethyl)-4H-1,2,4-triazol-3-ylthio}methyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>methyl 1-(((4-amino-5-(difluoromethyl)-4H-1,2,4-triazol-3-yl)thio)methyl)-1 H-pyrazole-3-carboxylate
• CS-0302024
• 956440-79-2
• EN300-230117
• METHYL 1-({[4-AMINO-5-(DIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-3-YL]THIO}METHYL)-1H-PYRAZOLE-3-CARBOXYLATE
• BBL010201
• 1-(4-Amino-5-difluoromethyl-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• STK346794
• 1-(4-amino-5-difluoromethyl-4h-[1,2,4]triazol-3-ylsulfanylmethyl)-1h-pyrazole-3-carboxylic acid meth
• methyl 1-(([4-amino-5-(difluoromethyl)-4h-1,2,4-triazol-3-yl]sulfanyl)methyl)-1h-pyrazole-3-carboxyl
• methyl 1-(((4-amino-5-(difluoromethyl)-4H-1,2,4-triazol-3-yl)thio)methyl)-1H-pyrazole-3-carboxylate
• methyl 1-[[4-amino-5-(difluoromethyl)-1,2,4-triazol-3-yl]sulfanylmethyl]pyrazole-3-carboxylate
• METHYL 1-({[4-AMINO-5-(DIFLUOROMETHYL)-1,2,4-TRIAZOL-3-YL]SULFANYL}METHYL)PYRAZOLE-3-CARBOXYLATE
• VS-02379
• AKOS000311328
• methyl 1-({[4-amino-5-(difluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1H-pyrazole-3-carboxylate
• methyl1-({[4-amino-5-(difluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1H-pyrazole-3-carboxylate
• Methyl 1-({4-Amino-5-(difluoromethyl)-4H-1,2,4-triazol-3-ylthio}methyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD05861717
• Inchi： 1S/C9H10F2N6O2S/c1-19-8(18)5-2-3-16(15-5)4-20-9-14-13-7(6(10)11)17(9)12/h2-3,6H,4,12H2,1H3
• InChI Key： YABKWAWBXJVBHE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(F)F)N1N)CN1C=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 304.05540108Da
• Monoisotopic Mass: 304.05540108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives